3-chloro-N'-hydroxy-4,5-dimethoxybenzene-1-carboximidamide

• IUPAC Name: 3-chloro-N'-hydroxy-4,5-dimethoxybenzenecarboximidamide
• InChI: InChI=1S/C9H11ClN2O3/c1-14-7-4-5(9(11)12-13)3-6(10)8(7)15-2/h3-4,13H,1-2H3,(H2,11,12)
• InChI Key: WLKRZZMZLQWUCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C(=NO)N)Cl)OC
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C(=N/O)/N)Cl)OC
• Molecular Formula: C9H11ClN2O3
• Molecular Weight: 230.65 g/mol

Description

3-chloro-N’-hydroxy-4,5-dimethoxybenzene-1-carboximidamide is a chemical compound with the CAS Number: 926215-48-7. Its molecular weight is 230.65. It is a powder at room temperature.

Molecular Structure Analysis

The molecular formula of 3-chloro-N’-hydroxy-4,5-dimethoxybenzene-1-carboximidamide is C9H11ClN2O3. The InChI Code is 1S/C9H11ClN2O3/c1-14-7-4-5 (9 (11)12-13)3-6 (10)8 (7)15-2/h3-4,9H,11H2,1-2H3.

Scientific Research Applications

Chemical Properties and Reactivity

• The compound has been studied in various chemical reactions, including its behavior in the presence of cyclopalladated chloro-dimers, leading to the formation of mononuclear Pd(Ln)[(R)-(+)-MC] complexes. The complex mixtures obtained were characterized using NMR and circular dichroism, showcasing the compound's role in complex chemical interactions and its potential in organometallic chemistry (Ghedini et al., 1992).

Photochemical Studies

• The compound's photochemistry has been explored, revealing novel pH-dependent photosubstitution pathways. Studies involving compounds like syringic acid, which share structural similarities, have shown the production of various photoproducts upon photolysis, highlighting the compound's potential applications in environmental photochemistry and its relevance in understanding the behavior of similar compounds in aqueous solutions (Dallin et al., 2009).

Applications in Synthesis and Material Science

• Research has demonstrated the compound's utility in synthesizing novel materials and intermediates. For instance, the reactions involving 4H,5H-Benzo[1,2-c;3,4-c']bis[1,2,5]thiadiazole-4,5-dione, related to the chemical structure of interest, have paved the way for creating new substances with potential applications in various fields, including material science and medicinal chemistry (Mataka et al., 1993).

Metabolism in Soil and Environmental Impact

• Studies on the metabolism of compounds structurally related to 3-chloro-N'-hydroxy-4,5-dimethoxybenzene-1-carboximidamide, such as 3-Chloro-4-methoxyaniline, in soil have provided insights into their environmental impact. These studies help understand the compound's degradation process and its potential environmental implications, especially concerning herbicides and other agricultural chemicals (Briggs & Ogilvie, 1971).

Radiolabeling and Imaging Studies

• Radiolabeling techniques have utilized similar compounds for synthesizing PET ligands, indicating the potential of 3-chloro-N'-hydroxy-4,5-dimethoxybenzene-1-carboximidamide in medical imaging and diagnostics. Studies on compounds like 4-amino-N-(3-chloro-4-fluorophenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide showcase the compound's relevance in creating tracers for PET imaging and exploring its role in imaging IDO1 expression (Huang et al., 2015).